Cas no 919799-80-7 (Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans-)

• Product Name: Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans-
• CAS No: 919799-80-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD24644648
• CID: 760708
• PubChem ID: 62807939
• Update Time: 2025-10-20

Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans-
• 4-(cyclopropylmethoxy)cyclohexan-1-amine
• 919799-80-7
• E84661
• SCHEMBL1240832
• MFCD24644648
• SCHEMBL1240836
• AMY21470
• VQVVFYUZDFOHRA-MGCOHNPYSA-N
• (trans)-4-(Cyclopropylmethoxy)cyclohexanamine
• DTXSID20734471
• Trans- 4-(cyclopropylMethoxy)cyclohexanaMine
• A934256
• SY292079
• BS-52101
• SCHEMBL14651931
• Trans-4-(cyclopropylmethoxy)cyclohexanamine
• AKOS012103143
• (1r,4r)-4-(cyclopropylmethoxy)cyclohexan-1-amine

• MDL： MFCD24644648
• Inchi： 1S/C10H19NO/c11-9-3-5-10(6-4-9)12-7-8-1-2-8/h8-10H,1-7,11H2
• InChI Key： VQVVFYUZDFOHRA-UHFFFAOYSA-N
• SMILES： O(CC1CC1)C1CCC(CC1)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans-

Recent Advances in the Study of Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans- (CAS: 919799-80-7)

The compound Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans- (CAS: 919799-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its role as a modulator of specific biological targets. Preliminary findings suggest that this compound exhibits high affinity for certain receptors involved in neurological and inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans- acts as a selective agonist for a subset of G-protein-coupled receptors (GPCRs), which are critical in the regulation of neurotransmitter release and immune responses.

In addition to its receptor-binding properties, the compound's pharmacokinetic profile has been a focal point of recent investigations. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to characterize its metabolic stability and bioavailability. These studies have revealed that the trans-configuration of the molecule contributes to its enhanced stability in vivo, thereby improving its therapeutic potential.

Another noteworthy development is the optimization of synthetic routes for Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans-. A team of chemists recently reported a novel, high-yield synthesis method in Organic Letters, which utilizes a catalytic asymmetric hydrogenation approach. This breakthrough not only enhances the scalability of production but also reduces the environmental impact associated with traditional synthetic methods.

Looking ahead, the potential applications of this compound extend beyond its current scope. Ongoing preclinical trials are evaluating its efficacy in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Early results indicate that the compound's ability to cross the blood-brain barrier and modulate neuroinflammatory pathways could make it a viable candidate for future therapeutics.

In conclusion, the recent advancements in the study of Cyclohexanamine, 4-(cyclopropylmethoxy)-, trans- (CAS: 919799-80-7) underscore its significance in the realm of chemical biology and drug discovery. Its unique pharmacological properties, coupled with improved synthetic methodologies, position it as a promising lead compound for further development. Future research will likely focus on expanding its therapeutic applications and refining its pharmacokinetic profile to maximize clinical benefits.